![molecular formula C11H19NO3 B2492906 Ethyl 2-[(dimethylamino)methylidene]-4-methyl-3-oxopentanoate CAS No. 116344-09-3](/img/structure/B2492906.png)
Ethyl 2-[(dimethylamino)methylidene]-4-methyl-3-oxopentanoate
Cat. No. B2492906
M. Wt: 213.277
InChI Key: HNFBOLBPJYXIAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08440673B2
Procedure details
A mixture of ethyl isobutyrylacetate (15 mmol, 0.42 mL) and N,N-dimethylformamide dimethyl acetal (37.5 mmol, 5 mL) was heated to reflux for 16 hours, then cooled. The volatiles were removed in vacuo to give 1.60 g of 2-dimethylaminomethylene-4-methyl-3-oxo-pentanoic acid ethyl ester.
Identifiers
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REACTION_CXSMILES
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[C:1]([CH2:6][C:7]([O:9][CH2:10][CH3:11])=[O:8])(=[O:5])[CH:2]([CH3:4])[CH3:3].CO[CH:14](OC)[N:15]([CH3:17])[CH3:16]>>[CH2:10]([O:9][C:7](=[O:8])[C:6](=[CH:14][N:15]([CH3:17])[CH3:16])[C:1](=[O:5])[CH:2]([CH3:4])[CH3:3])[CH3:11]
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Inputs
Step One
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Name
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Quantity
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0.42 mL
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Type
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reactant
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Smiles
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C(C(C)C)(=O)CC(=O)OCC
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Name
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Quantity
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5 mL
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Type
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reactant
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Smiles
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COC(N(C)C)OC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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was heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 16 hours
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Duration
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16 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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cooled
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CUSTOM
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Type
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CUSTOM
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Details
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The volatiles were removed in vacuo
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C(C)OC(C(C(C(C)C)=O)=CN(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 1.6 g | |
| YIELD: CALCULATEDPERCENTYIELD | 50% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
